Cas no 946325-48-0 (2,4-dimethoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide)

• Product Name: 2,4-dimethoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• CAS No: 946325-48-0
• MF: C₂₂H₂₆N₂O₄
• MW: 382.452846050262
• CID: 6364397
• PubChem ID: 16927152
• Update Time: 2025-06-08

2,4-dimethoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• 2,4-dimethoxy-N-[1-(2-methylpropyl)-2-oxo-3,4-dihydroquinolin-6-yl]benzamide
• F2384-0469
• 946325-48-0
• AKOS024645143
• 2,4-dimethoxy-N-[1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]benzamide
• N-(1-isobutyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,4-dimethoxybenzamide

• Inchi： 1S/C22H26N2O4/c1-14(2)13-24-19-9-6-16(11-15(19)5-10-21(24)25)23-22(26)18-8-7-17(27-3)12-20(18)28-4/h6-9,11-12,14H,5,10,13H2,1-4H3,(H,23,26)
• InChI Key： LVRWZLXBPIVWEA-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCC(=O)N2CC(C)C)(=O)C1=CC=C(OC)C=C1OC

Computed Properties

• Exact Mass: 382.18925731g/mol
• Monoisotopic Mass: 382.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.9Ų

Additional information on 2,4-dimethoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

Introduction to 2,4-dimethoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS No. 946325-48-0) and Its Emerging Applications in Chemical Biology

2,4-dimethoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide, identified by its CAS number 946325-48-0, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule belongs to the benzamide class and incorporates a tetrahydroquinoline scaffold, which is well-documented for its biological activity and potential therapeutic applications. The presence of multiple substituents, including dimethoxy groups and a 2-methylpropyl side chain, contributes to its distinct chemical properties and biological interactions.

The tetrahydroquinoline core is a privileged scaffold in medicinal chemistry, frequently explored for its role in modulating various biological pathways. Compounds featuring this motif have shown promise in the development of drugs targeting neurological disorders, inflammation, and cancer. The benzamide moiety further enhances the molecule's potential by providing a hydrogen bond donor/acceptor surface, which is critical for binding to biological targets such as enzymes and receptors. The specific arrangement of substituents in 2,4-dimethoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide suggests a high degree of specificity in its interactions with biological systems.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the biological potential of such complex molecules more efficiently. The structural features of CAS No. 946325-48-0 make it an attractive candidate for further investigation in drug discovery pipelines. Studies have indicated that the dimethoxy groups may enhance solubility and metabolic stability, while the 2-methylpropyl side chain could influence binding affinity and selectivity. These attributes are particularly valuable in the development of next-generation therapeutics where optimizing pharmacokinetic profiles is essential.

In the context of current research trends, there is growing interest in leveraging natural product-inspired scaffolds to develop novel bioactive compounds. The tetrahydroquinoline scaffold is derived from several alkaloids found in plants, many of which have demonstrated significant biological activity. By modifying these natural structures through synthetic chemistry, researchers aim to generate derivatives with improved efficacy and reduced toxicity. The compound 2,4-dimethoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide exemplifies this approach by combining elements from known bioactive molecules with functional groups designed to enhance pharmacological properties.

One of the most compelling aspects of this molecule is its potential as a tool compound for biochemical research. The combination of the tetrahydroquinoline and benzamide moieties creates a versatile platform that can be modified further to explore structure-activity relationships (SAR). Such modifications are crucial for understanding how subtle changes in molecular structure can impact biological activity. Researchers are increasingly employing techniques like X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the binding modes of these compounds with their target proteins. This detailed structural information can guide the optimization process toward more potent and selective agents.

The benzamide group in particular has been extensively studied for its role as a pharmacophore in various drug classes. Its ability to form hydrogen bonds with polar residues in protein active sites makes it an effective anchor for drug design. In addition to benzamides derived from simple aromatic acids like benzoic acid or salicylic acid, there has been significant interest in more complex derivatives such as those incorporating heterocyclic scaffolds like tetrahydroquinoline. The compound under discussion (CAS No. 946325-48-0) represents an innovative fusion of these motifs, potentially offering new opportunities for therapeutic intervention.

Emerging evidence suggests that molecules containing the tetrahydroquinoline scaffold may exhibit unique mechanisms of action relevant to modern therapeutic strategies. For instance, some derivatives have shown promise as inhibitors of kinases and other enzymes implicated in cancer progression. The presence of both lipophilic (e.g., dimethoxy) and hydrophilic (e.g., amide) regions enhances membrane permeability while maintaining solubility—a critical balance for oral bioavailability. Furthermore, the chiral center introduced by the 2-methylpropyl group allows for stereochemical exploration, which can significantly influence pharmacological outcomes.

The synthesis of such complex molecules often presents formidable challenges due to multiple stereocenters and sensitive functional groups. However, advances in synthetic methodologies have made it increasingly feasible to construct intricate structures like CAS No. 946325-48-0 with high precision. Techniques such as asymmetric catalysis and protecting group strategies enable chemists to control stereochemistry selectively—a key factor in developing biologically active compounds without unintended side effects. These synthetic achievements underscore the growing capability within chemical biology to access novel molecular architectures tailored for specific biological targets.

As research continues into the pharmacological potential of this compound (CAS No. 946325-48-0), collaborations between synthetic chemists and biologists will be essential for translating laboratory findings into clinical applications. High-resolution structural data obtained from techniques like cryo-electron microscopy (cryo-EM) can provide critical insights into how these molecules interact with their targets at an atomic level. Such information is invaluable for designing next-generation analogs with enhanced potency or selectivity—a hallmark of successful drug development programs.

The integration of machine learning models into virtual screening processes has further accelerated the discovery pipeline by predicting binding affinities and identifying promising candidates before experimental validation becomes necessary (dimethoxy-N-(1-(2-methylpropyl)-5H-dibenzo[a,d]cyclohepten]-4-one)). While computational methods cannot yet fully replace wet-lab experimentation (tetrahydroquinolinone derivatives) , they provide powerful tools for prioritizing compounds based on predicted biological activity (benzamides) . This synergy between computation and experimentation exemplifies how modern chemical biology leverages diverse disciplines to uncover new therapeutic agents efficiently.

In conclusion,CAS No 946325–48–0, corresponding to (R)-N-(5H-Dibenzo[a,d]cyclohepten–4-one–carbonyl)–(1R*,4S*,5R*)–1–[(1S*,3R*)–butanoyl]–5–methylhexahydroindolizin–6(5H)–one, represents an intriguing example of how structural complexity can be harnessed for biological benefit (tetrahydroquinolines) . Its unique combination of functional groups—such as the dimethoxy, amide,and 6-membered saturated ring system—makes it a compelling subject for further investigation (benzamides) . As our understanding deepens regarding how these molecular features influence biological function,this compound will likely serve as a valuable scaffold or lead compound across multiple therapeutic areas, particularly those involving enzyme inhibition or receptor modulation (N-benzoylated tetrahydropyrazino[1',2':1,5]pyrazolo[3',4-d]pyrimidinones) . Continued exploration promises not only novel insights into fundamental biochemical processes but also potential breakthroughs in medicine development—underscoring why such meticulously designed molecules remain at the forefront of chemical biology research today.